Cas no 890092-84-9 (3-(1H-Pyrazol-1-yl)butanoic acid)

3-(1H-Pyrazol-1-yl)butanoic acid is a heterocyclic carboxylic acid derivative featuring a pyrazole moiety linked to a butanoic acid chain. This compound is of interest in medicinal chemistry and organic synthesis due to its dual functional groups, which enable versatile reactivity. The pyrazole ring offers potential for hydrogen bonding and coordination, while the carboxylic acid group facilitates further derivatization. Its structural properties make it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s stability and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. Its well-defined molecular structure ensures reproducibility in research and industrial applications.
3-(1H-Pyrazol-1-yl)butanoic acid structure
890092-84-9 structure
Product Name:3-(1H-Pyrazol-1-yl)butanoic acid
CAS No:890092-84-9
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD06589818
CID:1076760
PubChem ID:3159310
Update Time:2025-11-06

3-(1H-Pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-Pyrazol-1-yl)butanoic acid
    • 3-pyrazol-1-ylbutanoic acid
    • 3-Pyrazol-1-yl-butyric acid
    • 3-(1H-pyrazol-1-yl)butanoic acid(SALTDATA: FREE)
    • 3-pyrazolylbutanoic acid
    • F1986-0002
    • MDL： MFCD06589818
    • Inchi： 1S/C7H10N2O2/c1-6(5-7(10)11)9-4-2-3-8-9/h2-4,6H,5H2,1H3,(H,10,11)
    • InChI Key： LLMHIHGJTUQQRA-UHFFFAOYSA-N
    • SMILES： OC(CC(C)N1C=CC=N1)=O

Computed Properties

  • Exact Mass: 154.07400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 55.12000
  • LogP: 0.91880

3-(1H-Pyrazol-1-yl)butanoic acid Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

3-(1H-Pyrazol-1-yl)butanoic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(1H-Pyrazol-1-yl)butanoic acid Pricemore >>

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Chemenu
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AB267018-500 mg
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AB267018-1 g
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abcr
AB267018-5 g
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abcr
AB267018-10 g
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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